Cas no 107316-94-9 (5,4'-dihydroxy-7,3',5'-trimethoxyflavone)
5,4'-dihydroxy-7,3',5'-trimethoxyflavone Chemical and Physical Properties
Names and Identifiers
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- 5,4'-dihydroxy-7,3',5'-trimethoxyflavone
- 7-methoxytricin
- 5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one
- 4H-1-Benzopyran-4-one, 5-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-
- UNII-A27NFM7JDA
- LMPK12111064
- 107316-94-9
- CHEBI:67647
- 5-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxychromen-4-one
- CHEMBL470242
- Q27136118
- 7,3',5'-tri-O-methyltricetin
- A27NFM7JDA
- SCHEMBL16150088
- 5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-1-benzopyran-4-one
-
- Inchi: 1S/C18H16O7/c1-22-10-6-11(19)17-12(20)8-13(25-14(17)7-10)9-4-15(23-2)18(21)16(5-9)24-3/h4-8,19,21H,1-3H3
- InChI Key: VIKKUMIXGIDYKY-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=C(C=2C(C=C1C1C=C(C(=C(C=1)OC)O)OC)=O)O)OC
Computed Properties
- Exact Mass: 344.08960285g/mol
- Monoisotopic Mass: 344.08960285g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 94.4Ų
5,4'-dihydroxy-7,3',5'-trimethoxyflavone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162608-100mg |
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one |
107316-94-9 | 95% | 100mg |
$935 | 2021-06-17 | |
| Alichem | A019115293-100mg |
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one |
107316-94-9 | 95% | 100mg |
990.00 USD | 2021-06-17 | |
| Chemenu | CM162608-1g |
5-Hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-7-methoxy-4H-chromen-4-one |
107316-94-9 | 95% | 1g |
$*** | 2023-04-03 |
5,4'-dihydroxy-7,3',5'-trimethoxyflavone Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 5,4'-dihydroxy-7,3',5'-trimethoxyflavone
5,4'-Dihydroxy-7,3',5'-Trimethoxyflavone: A Comprehensive Overview
5,4'-Dihydroxy-7,3',5'-trimethoxyflavone, also known by its CAS number 107316-94-9, is a bioactive compound belonging to the class of flavonoids. Flavonoids are a diverse group of plant secondary metabolites that have garnered significant attention due to their potential health benefits and pharmacological activities. This specific compound has been extensively studied for its role in various biological systems and its potential applications in the fields of medicine, nutrition, and cosmetics.
The chemical structure of 5,4'-dihydroxy-7,3',5'-trimethoxyflavone consists of a flavone backbone with hydroxyl and methoxy groups attached at specific positions. These functional groups contribute to the compound's antioxidant properties and its ability to interact with cellular pathways. Recent studies have highlighted its potential as an anti-inflammatory agent, making it a promising candidate for therapeutic interventions in conditions such as arthritis and neurodegenerative diseases.
In terms of biological activity, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone has demonstrated significant antioxidant capacity, which is attributed to its ability to scavenge free radicals and inhibit oxidative stress. This property is particularly relevant in the context of chronic diseases where oxidative stress plays a pivotal role. Additionally, research has shown that this compound may possess anti-cancer properties by modulating key signaling pathways involved in cell proliferation and apoptosis.
The extraction and purification of 5,4'-dihydroxy-7,3',5'-trimethoxyflavone from natural sources have been optimized in recent years. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have enabled precise identification and quantification of this compound in various plant extracts. Its presence has been reported in several medicinal plants, where it contributes to the overall pharmacological profile of these herbs.
From an application standpoint, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone holds potential in the development of functional foods and nutraceuticals due to its bioactive properties. Its inclusion in dietary supplements could provide consumers with enhanced health benefits related to antioxidant defense and inflammatory modulation. Furthermore, its stability under various processing conditions makes it a viable ingredient for use in cosmetic formulations aimed at skin protection and anti-aging.
In conclusion, 5,4'-dihydroxy-7,3',5'-trimethoxyflavone represents a valuable natural compound with multifaceted biological activities. Ongoing research continues to unravel its mechanisms of action and explore its therapeutic potentials. As scientific understanding of this compound deepens, it is likely to find broader applications in both medicinal and consumer product sectors.
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